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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of coal tar derived from different carbonization
processes, focusing on their distinct physicochemical properties and chemical compositions.
The information presented is supported by experimental data to aid in the selection and
application of coal tar for various research and development purposes, including its use in
pharmaceutical formulations.

High-Temperature vs. Low-Temperature
Carbonization: A Fundamental Divide

The most significant factor influencing the properties of coal tar is the carbonization
temperature. High-temperature carbonization, typically conducted at temperatures above
900°C, yields a product that is highly aromatic. In contrast, low-temperature carbonization,
carried out between 450°C and 700°C, produces a tar that is more aliphatic in nature and rich
in phenolic compounds.[1][2] High-temperature tars are generally considered to be degradation
products of low-temperature tars.[1]

The yield of coal tar is also heavily dependent on the carbonization temperature, with
maximum yields of liquid tar products generally obtained at lower carbonizing temperatures.[1]

Quantitative Comparison of Coal Tar Properties
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The following tables summarize the key differences in the elemental composition and chemical

makeup of coal tars produced under varying temperature conditions.

Table 1: Elemental Analysis of Coal Tars Produced at Different Carbonization Temperatures

Carbonizati
on Hydrogen Nitrogen Atomic
Carbon (%) Oxygen (%) .
Temperatur (%) (%) Ratio (C/H)
e (°C)
500 85.6 9.2 4.4 0.3 0.78
600 86.7 8.1 4.3 0.5 0.89
700 85.8 7.3 6.7 0.8 0.98
800 86.8 7.3 4.6 0.9 0.99
900 87.2 6.5 4.6 1.0 1.12
1000 90.1 59 2.1 11 1.27
1100 90.3 54 2.3 1.2 1.39

Data sourced from a study on the general properties of low-temperature tar and represents tars

from various coal ranks.[1]

Table 2: Chemical Composition of Low-Temperature Coal Tar from Sub-Bituminous Coal

Compound Class

Percentage (%)

Phenolic Compounds

17.58 - 33.25

Naphthalene Compounds

14.15-17.13

Data from GC-MS analysis of coal tar produced via pyrolysis at 450-700°C.[3]

Table 3: Physicochemical Properties of Coal Tars
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Property Low-Temperature Coal Tar High-Temperature Coal Tar
Specific Gravity 1.02 - 1.07[2] 1.12 - 1.20[4]
Viscosity Less viscous[2] Highly viscous[4]

Black, viscous liquid to semi-

Appearance Brown to black liquid ]
solid[4]
Aromaticity Mainly paraffinic in character[2]  Almost wholly aromatic[2]
Phenolic Content High Low
Predominantly low molecular Higher proportion of high
PAH Content . .
weight PAHS[2] molecular weight PAHs

Experimental Protocols

Detailed methodologies for key experiments cited in the analysis of coal tar are provided
below.

ASTM D2415: Standard Test Method for Ash in Coal Tar
and Pitch

This method determines the amount of inorganic matter in a coal tar sample.

Apparatus:

Muffle furnace with good air circulation, capable of being regulated at 900 + 10°C.

Porcelain, silica, or platinum dish or crucible with a capacity of 35 to 45 mL.

Analytical balance.

Desiccator.

Procedure:

e Aclean dish or crucible is ignited for 1 hour in the muffle furnace at 900 + 10°C.
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The crucible is cooled in a desiccator and then weighed to the nearest 0.1 mg.

A representative sample of the coal tar (approximately 10 g) is transferred to the tared
crucible and weighed to the nearest 0.1 mg.

The crucible and sample are placed in a cold muffle furnace, and the temperature is
gradually increased to redness at a rate that avoids mechanical loss from boil-over or
spattering.

After the volatile matter has been driven off, the ignition is completed in the muffle furnace at
900 £ 10°C until all carbon appears to have been burned off.

The crucible is cooled in a desiccator and weighed.

The ignition is repeated at 900 + 10°C for 30-minute intervals until a constant weight is
obtained.

The percentage of ash is calculated from the weight of the residue.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis of Coal Tar

GC-MS is a powerful technique for separating and identifying the individual chemical

components within the complex mixture of coal tar.

General Procedure:

Sample Preparation: The coal tar sample is typically dissolved in a suitable solvent (e.g.,
dichloromethane, carbon disulfide). The solution may undergo a pre-separation step, such as
column chromatography, to separate it into fractions of different polarities (e.g., aliphatics,
aromatics, polar compounds) to facilitate better analysis.[1]

Injection: A small volume of the prepared sample is injected into the gas chromatograph.

Separation: The sample is vaporized and carried by an inert gas (e.g., helium) through a
long, thin capillary column. The different components of the sample travel through the
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column at different rates depending on their boiling points and interactions with the column's
stationary phase, thus separating them.

Detection and Identification: As the separated components exit the column, they enter the
mass spectrometer. The molecules are ionized and fragmented, and the resulting ions are
separated based on their mass-to-charge ratio, creating a unique mass spectrum for each
component. By comparing these mass spectra to a library of known spectra, the individual
compounds can be identified.

Quantification: The amount of each component can be determined by measuring the area of
its corresponding peak in the chromatogram.

Thermogravimetric Analysis (TGA) of Coal Tar

TGA is used to characterize the thermal stability and composition of coal tar by measuring the
change in mass as a function of temperature in a controlled atmosphere.

Apparatus:

o Thermogravimetric analyzer consisting of a furnace, a precision balance, a temperature
programmer, and a system for controlling the atmosphere.

Procedure:
A small, representative sample of the coal tar is placed in a sample pan.
The pan is placed on the TGA balance, and the furnace is sealed.

The sample is heated according to a predefined temperature program (e.g., a constant
heating rate) in a controlled atmosphere (e.g., nitrogen for pyrolysis studies, air or oxygen for
combustion studies).

The mass of the sample is continuously monitored and recorded as a function of
temperature and time.

The resulting TGA curve provides information on the temperatures at which different
components of the tar volatilize or decompose, and the amount of residue (e.g., coke)
remaining at high temperatures.
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Visualizing the Process and Relationships

The following diagrams illustrate the experimental workflow for coal tar analysis and the
influence of carbonization temperature on the chemical nature of the resulting tar.
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Figure 1. Experimental workflow for coal tar analysis.
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Figure 2. Influence of carbonization temperature on coal tar properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Analysis of Coal Tar from Diverse
Carbonization Processes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1181347#comparative-analysis-of-coal-tar-from-
different-carbonization-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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